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Compound of Interest

Compound Name: Boc-Ser(Tos)-OMe

Cat. No.: B1276680 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a comprehensive overview of the chemical properties, synthesis,

and applications of N-α-tert-Butoxycarbonyl-O-tosyl-L-serine methyl ester, commonly referred

to as Boc-Ser(Tos)-OMe. This valuable serine derivative serves as a crucial building block in

peptide synthesis and various other organic chemistry applications.

Core Chemical and Physical Properties
Boc-Ser(Tos)-OMe is a white to off-white solid, characterized by the presence of a Boc

protecting group on the amine and a tosyl group on the hydroxyl side-chain of the L-serine

methyl ester. These modifications enhance its utility in multi-step synthetic procedures.[1][2]
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Property Value Source(s)

Molecular Formula C₁₆H₂₃NO₇S [3][4]

Molecular Weight 373.42 g/mol [2][4]

CAS Number 56926-94-4 [3]

Melting Point 74-75 °C [3]

Boiling Point 520 °C at 760 mmHg [3]

Density 1.236 g/cm³ [3]

Appearance White to off-white solid [1]

Solubility Soluble in DMSO. [1]

Storage

Recommended storage at 2-

8°C. Can be stored at -20°C

for up to 3 years as a powder

and for 1-6 months in solvent

at -20°C or -80°C.

[1][3]

Spectroscopic Data
Spectroscopy Data

¹H NMR (90 MHz, CDCl₃)

δ 7.72 (d, 2H), 7.31 (d, 2H), 5.26 (m, 1H), 4.48

(m, 1H), 4.32 (m, 2H), 3.68 (s, 3H), 2.44 (s, 3H),

1.40 (s, 9H)

Infrared (IR, CHCl₃)
3435, 3019, 1753, 1711, 1502, 1369, 1351,

1250, 1215, 1190, 1177 cm⁻¹

Mass Spectrometry (MS) m/z: 279, 210, 172, 91, 41

Synthesis of Boc-Ser(Tos)-OMe
The synthesis of Boc-Ser(Tos)-OMe is typically achieved through the tosylation of the hydroxyl

group of N-Boc-L-serine methyl ester (Boc-Ser-OMe). A general experimental protocol is

outlined below.
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Experimental Protocol: Tosylation of Boc-Ser-OMe
Materials:

Methyl (3-hydroxy)-2-(S)-(t-butoxycarbonylamino)propionate (Boc-Ser-OMe)

Dry methylene chloride (CH₂Cl₂)

p-Toluenesulfonyl chloride (TsCl)

4-(Dimethylamino)pyridine (DMAP)

Pyridine

Petroleum ether

Procedure:

Combine Methyl (3-hydroxy)-2-(S)-(t-butoxycarbonylamino)propionate (1.0 eq.), dry

methylene chloride, p-toluenesulfonyl chloride (1.16 eq.), 4-(dimethylamino)pyridine (0.1

eq.), and pyridine (1.89 eq.).

Stir the mixture at room temperature overnight.

Concentrate the reaction solution in vacuo to obtain a pale yellow oil.

Store the oil in vacuo overnight to allow for the formation of a white solid.

Triturate the crude product in petroleum ether to yield the purified methyl 3-(p-

toluenesulfonyloxy)-2-(S)-(t-butoxycarbonylamino)propionate.
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Boc-Ser-OMe

Stir at RT overnight

TsCl, DMAP, Pyridine
in CH2Cl2

Concentration in vacuo Trituration with
Petroleum Ether Boc-Ser(Tos)-OMe
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Resin Support

Boc Deprotection (TFA)

Neutralization (e.g., DIEA)

Couple Boc-AA-OH

Wash

Repeat Deprotection,
Neutralization, Coupling,

and Wash Cycles

for subsequent amino acids

Final Boc Deprotection

Cleavage from Resin
(e.g., HF)

Purified Peptide

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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